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Introduction

1,5-Dibromo-2,4-pentanedione is a halogenated derivative of pentanedione with potential applications as a

synthetic intermediate in organic chemistry and drug development. This compound, also known as 1,5-

dibromoacetylacetone, provides reactive sites for further chemical modifications, making it valuable for

constructing more complex molecular architectures. The bromine atoms on the terminal positions of the 2,4-

pentanedione structure make it a versatile precursor for nucleophilic substitution reactions and various

cyclization processes.

Key Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,5-Dibromo-2,4-

pentanedione as identified from the search results:

Property Value / Description

CAS Number 68864-57-3 [1] [2] [3]

Molecular Formula C5H6Br2O2 [1] [2] [3]
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Property Value / Description

Molecular Weight 257.91 g/mol [1] [3]

Melting Point 6-7 °C [1]

Boiling Point 296.0±20.0 °C (Predicted) [1]

Density 1.958±0.06 g/cm³ (Predicted) [1]

pKa 6.89±0.10 (Predicted) [1]

Synonym 1,5-Dibromoacetylacetone [3]

IUPAC Name 1,5-dibromopentane-2,4-dione [3]

Experimental Context and Synthesis Challenges

While a detailed, peer-reviewed synthesis protocol for 1,5-Dibromo-2,4-pentanedione was not found in the

search results, the available information points to its preparation via bromination of 2,4-pentanedione [4]

[1]. One source indicates that the product has been listed as "DISCONTINUED" [1], which suggests that

its commercial availability might be limited and researchers may need to synthesize it in-house.

The general synthetic route involves the reaction of 2,4-pentanedione with bromine. Guidance literature

suggests performing this reaction in a solvent like tetrachloromethane at 60°C [4]. The workflow for this

general bromination process can be summarized as follows:

Start: Reaction Setup Add Bromination
Reagent (Br₂)

Control Reaction
Conditions (60°C)

Reaction in
Tetrachloromethane Solvent

Reaction Monitoring
& Work-up

Obtain Crude
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According to the search results, 1,5-Dibromo-2,4-pentanedione may be available for research purposes

from specialized chemical suppliers.

Supplier: Energy Chemical [1]
Purity: ≥95% [3]

Storage: Recommended to store at -20°C [3]

Analytical Data

Although the search results do not provide comprehensive spectral data for 1,5-Dibromo-2,4-pentanedione,

they do confirm its structural identifiers:

SMILES String: C(C(=O)CBr)C(=O)CBr [3]
InChI Key: YEQQPGHXABHYPF-UHFFFAOYSA-N [3]

Related Compounds and Methodology

The search yielded a detailed synthesis for a related compound, pentamethylene bromide (1,5-

dibromopentane), from tetrahydropyran using hydrobromic acid [5]. This method, reported in Organic

Syntheses, involves refluxing tetrahydropyran with HBr generated in situ from bromine, sulfur dioxide, and

water, yielding 80-82% of the purified product [5]. While this protocol is for a different compound, it

demonstrates reliable methodologies for introducing bromine atoms into a five-carbon chain.

Safety Considerations

When attempting the synthesis of 1,5-Dibromo-2,4-pentanedione, consider these general safety measures,

especially since the specific hazards for this compound are not fully detailed in the search results:

Bromine Handling: Elemental bromine (Br₂) is a highly toxic, corrosive, and oxidizing liquid requiring
extreme care [5] [6].

Personal Protective Equipment (PPE): Use appropriate PPE, including acid-resistant gloves, safety
goggles, and a lab coat.

Engineering Controls: Perform all reactions involving volatile bromine compounds in a well-
ventilated fume hood.
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Solvent Awareness: If using tetrachloromethane (carbon tetrachloride), note that it is a hazardous

solvent with significant toxicity [4].

Conclusion

1,5-Dibromo-2,4-pentanedione is a specialized synthetic building block. Researchers should be prepared

for in-house synthesis due to its potentially limited commercial availability. The general bromination

procedure of 2,4-pentanedione provides a starting point, but optimization and thorough spectroscopic

characterization (NMR, MS) will be essential for verifying the identity and purity of the final product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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